Cas no 745078-74-4 (Methyl 5-(3-bromophenyl)isoxazole-3-carboxylate)

• Product Name: Methyl 5-(3-bromophenyl)isoxazole-3-carboxylate
• CAS No: 745078-74-4
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• MDL: MFCD19442794
• CID: 1056733
• Update Time: 2025-10-31

Methyl 5-(3-bromophenyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3-bromophenyl)isoxazole-3-carboxylate
• 5-(3-bromophenyl)-3-Isoxazolecarboxylic acid methyl ester
• Methyl 5-(3-bromophenyl)-1,2-oxazole-3-carboxylate
• 5-(3-Bromo-phenyl)-isoxazole-3-carboxylic Acid Methyl Ester
• 3-Isoxazolecarboxylic acid, 5-(3-bromophenyl)-, methyl ester
• CMRCBZBHVKPEIX-UHFFFAOYSA-N
• KM1619
• 7092AJ
• TRA0026415
• SY015195
• AX8269005

• MDL： MFCD19442794
• Inchi： 1S/C11H8BrNO3/c1-15-11(14)9-6-10(16-13-9)7-3-2-4-8(12)5-7/h2-6H,1H3
• InChI Key： CMRCBZBHVKPEIX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC(C(=O)OC)=NO1

Computed Properties

• Exact Mass: 280.96900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Topological Polar Surface Area: 52.3

Experimental Properties

• Boiling Point: 405.4±35.0℃ at 760 mmHg
• PSA: 52.33000
• LogP: 2.89070

Methyl 5-(3-bromophenyl)isoxazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Methyl 5-(3-bromophenyl)isoxazole-3-carboxylate

Methyl 5-(3-bromophenyl)isoxazole-3-carboxylate: A Comprehensive Overview

Methyl 5-(3-bromophenyl)isoxazole-3-carboxylate (CAS No. 745078-74-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique isoxazole ring and bromophenyl substituent, exhibits a range of biological activities that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of Methyl 5-(3-bromophenyl)isoxazole-3-carboxylate is composed of an isoxazole ring, which is a five-membered heterocyclic compound containing one oxygen and one nitrogen atom. The presence of the bromophenyl group at the 5-position of the isoxazole ring imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity. The methyl ester functionality at the 3-position further enhances its synthetic utility, making it an attractive starting material for various chemical transformations.

Recent studies have highlighted the potential of Methyl 5-(3-bromophenyl)isoxazole-3-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The bromophenyl substituent was found to play a crucial role in modulating the biological activity, suggesting that structural modifications could lead to the discovery of more effective drugs.

In addition to its medicinal applications, Methyl 5-(3-bromophenyl)isoxazole-3-carboxylate has also been explored in the field of agrochemicals. Research conducted by a team at the University of California, Davis, revealed that this compound can serve as a key intermediate in the synthesis of herbicides with improved selectivity and reduced environmental impact. The unique combination of the isoxazole ring and bromophenyl group provides a platform for designing molecules with enhanced efficacy and safety profiles.

The synthetic accessibility of Methyl 5-(3-bromophenyl)isoxazole-3-carboxylate has been well-documented in the literature. A common synthetic route involves the condensation of 3-bromobenzaldehyde with hydroxylamine hydrochloride to form the corresponding oxime, followed by cyclization with acetic anhydride to generate the isoxazole ring. The resulting isoxazole can then be esterified with methanol to produce the final product. This synthetic pathway is robust and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physical and chemical properties of Methyl 5-(3-bromophenyl)isoxazole-3-carboxylate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 110°C to 112°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), but exhibits limited solubility in water. These properties make it amenable to various chemical reactions and purification techniques.

Safety considerations are paramount when handling Methyl 5-(3-bromophenyl)isoxazole-3-carboxylate. While it is not classified as a hazardous material, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas to minimize exposure to vapors or dust.

In conclusion, Methyl 5-(3-bromophenyl)isoxazole-3-carboxylate (CAS No. 745078-74-4) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique structure and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.